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Compound of Interest

Compound Name: 4-(1-Adamantyl)aniline

Cat. No.: B176474

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: An exhaustive search of public scientific databases and literature did not yield
specific single-crystal X-ray diffraction data for 4-(1-Adamantyl)aniline. Therefore, a detailed
analysis of its crystal structure, including crystallographic parameters, is not possible at this
time. This guide provides a comprehensive overview of its synthesis, chemical properties, and
potential applications based on available information.

Introduction

4-(1-Adamantyl)aniline is an organic compound featuring a bulky, rigid adamantane cage
attached to an aniline moiety at the para position. The unique properties of the adamantyl
group, such as its high lipophilicity and three-dimensional structure, make it a valuable scaffold
in medicinal chemistry and materials science.[1][2] Adamantane-containing compounds have
shown promise in various therapeutic areas, and 4-(1-Adamantyl)aniline serves as a key
building block for the synthesis of more complex molecules with potential biological activity.[3]
This technical guide summarizes the current knowledge on 4-(1-Adamantyl)aniline, focusing
on its synthesis, physicochemical properties, and applications.

Molecular Structure and Properties

The molecular structure of 4-(1-Adamantyl)aniline consists of a tricyclo[3.3.1.1"3,7]decane
(adamantane) group linked to the fourth carbon of an aniline ring.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b176474?utm_src=pdf-interest
https://www.benchchem.com/product/b176474?utm_src=pdf-body
https://www.benchchem.com/product/b176474?utm_src=pdf-body
https://www.benchchem.com/product/B1241759
https://pmc.ncbi.nlm.nih.gov/articles/PMC3650105/
https://www.benchchem.com/product/b176474?utm_src=pdf-body
https://www.benchchem.com/product/B15440782
https://www.benchchem.com/product/b176474?utm_src=pdf-body
https://www.benchchem.com/product/b176474?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Molecular Formula: CisH21N[4][5] Molecular Weight: 227.34 g/mol [4][5]

A three-dimensional representation of the molecule is shown below:
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Figure 1. Predicted 3D structure of 4-
(1-Adamantyl)aniline.

The key physicochemical properties of 4-(1-Adamantyl)aniline are summarized in the table

below.

Property Value Reference
CAS Number 1459-48-9 [41[5]
Melting Point 107.0 °C [4]

Boiling Point 367.4 °C [4]
Appearance Off-white to light brown solid [6]

Soluble in many organic
Solubility solvents (e.g., alcohols, [7]

ethers), insoluble in water

Synthesis of 4-(1-Adamantyl)aniline

A common and efficient method for the synthesis of 4-(1-Adamantyl)aniline involves the
reaction of 1-adamantanol with acetanilide in the presence of trifluoroacetic acid, followed by
hydrolysis of the intermediate.[4][8]

The overall reaction scheme is as follows:
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Caption: Synthesis workflow for 4-(1-Adamantyl)aniline.

Experimental Protocols

Synthesis of 4-(1-Adamantyl)aniline via Adamantylation
of Acetanilide[9]

This protocol is based on a patented method for the production of 4-(1-Adamantyl)aniline.
Materials:
e 1-Adamantanol

e Acetanilide
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Trifluoroacetic acid (TFA)

10% Hydrochloric acid (HCI) solution

20% Sodium hydroxide (NaOH) solution

Water

Procedure:

¢ |n a reaction vessel, combine 1-adamantanol, acetanilide, and trifluoroacetic acid. A suitable
molar ratio is 1:1.4:6 (1-adamantanol:acetanilide:TFA).

 Stir the reaction mixture at a temperature of 80 °C for 3 hours.

 After the reaction is complete, distill off the trifluoroacetic acid.

e Hydrolyze the residue with a 10% hydrochloric acid solution.

o Filter the resulting mixture.

e Upon cooling, add a 20% sodium hydroxide solution to the filtrate until the solution is strongly
alkaline. This will cause the product to precipitate.

« Filter the solid product and wash it with water.

Dry the solid phase under a vacuum to obtain 4-(1-Adamantyl)aniline.

This method has been reported to produce a high yield (around 96%) of 4-(1-
Adamantyl)aniline with high purity.[8]

Applications in Drug Development and Research

The incorporation of the adamantane moiety can enhance the lipophilicity and metabolic
stability of drug candidates, potentially improving their pharmacokinetic profiles.[2] 4-(1-
Adamantyl)aniline serves as a versatile starting material for the synthesis of various
biologically active compounds.
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e Inhibitors of Glycogen Synthase Kinase-3 (GSK-3): 4-(1-Adamantyl)aniline is used as a
reactant in the preparation of pyrroledione derivatives that act as inhibitors of GSK-3.[9]
GSK-3 is a therapeutic target for a range of diseases, including neurodegenerative disorders
and diabetes.

o Anticancer and Anti-inflammatory Activity: 4-(1-Adamantyl)aniline has demonstrated high
cytotoxicity against tumor cells in vitro.[4] It has also been shown to inhibit the production of
tumor necrosis factor (TNF), an inflammatory cytokine involved in various pathological
processes.[4]

Conclusion

While the specific crystal structure of 4-(1-Adamantyl)aniline remains to be determined and
publicly reported, its synthesis and chemical properties are well-documented. Its utility as a
precursor for compounds with significant biological activities, particularly in the areas of cancer
and inflammation research, underscores its importance in medicinal chemistry. Further
investigation into the solid-state structure of this compound could provide valuable insights for
the rational design of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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